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Compound of Interest

Tert-butyl 3-formylmorpholine-4-
Compound Name:

carboxylate

Cat. No.: B153264

tert-Butyl 3-formylmorpholine-4-carboxylate is a heterocyclic compound frequently utilized
in the synthesis of complex molecules with potential therapeutic applications. Due to the
presence of a chiral center at the 3-position of the morpholine ring and the common use of the
tert-butoxycarbonyl (Boc) protecting group, this compound is referred to by a variety of
systematic, semi-systematic, and trivial names. The accurate identification of this compound is
crucial for procurement, regulatory submissions, and scientific literature review.

Chemical Structure and CAS Numbers

The chemical structure consists of a morpholine ring substituted with a formyl group at the 3-
position and a tert-butoxycarbonyl group on the nitrogen atom at the 4-position. The presence
of a stereocenter at the 3-position gives rise to two enantiomers, (R) and (S), as well as the
racemic mixture.

e Racemic Mixture (or when stereochemistry is not specified):
o CAS Number: 833474-06-9[1][2]
e (S)-Enantiomer:

o CAS Number: 218594-01-5[3][4]
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o CAS Number: 847805-31-6 (listed as (2S)-2-(Formyl)morpholine-4-carboxylic Acid tert-

Butyl Ester)[5]

Tabulated Synonyms

For clarity and ease of reference, the synonyms for tert-butyl 3-formylmorpholine-4-

carboxylate are categorized based on their structural and naming conventions.

Category

Synonym

Systematic IUPAC Name

4-Morpholinecarboxylicacid, 3-formyl-, 1,1-
dimethylethyl ester[2]

Semi-Systematic Names

3-Formyl-morpholine-4-carboxylic acid tert-butyl

ester[2]

(S)-3-Formyl-morpholine-4-carboxylic acid tert-

butyl ester[4]

(2S)-2-(Formyl)morpholine-4-carboxylic Acid
tert-Butyl Ester[5]

Common Abbreviations

N-Boc-3-morpholinecarbaldehyde[1][2]

4-Boc-3-morpholinecarbaldehyde[1][2]

4-N-Boc-morpholine-3-carbaldehyde[1]

Stereoisomer-Specific Names

(S)-tert-Butyl 3-formylmorpholine-4-
carboxylate[1][2][3]

(R)-N-Boc-3-morpholinecarbaldehyde[1]

(S)-N-Boc-3-morpholinecarbaldehyde[1]

tert-Butyl (3R)-3-formylmorpholine-4-

carboxylate[1]

tert-Butyl (3S)-3-formylmorpholine-4-

carboxylate[1]
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This guide provides a comprehensive, though not exhaustive, list of synonyms for tert-butyl 3-
formylmorpholine-4-carboxylate. Researchers are encouraged to use the Chemical
Abstracts Service (CAS) numbers for unambiguous identification of this compound in
databases and publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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